![molecular formula C12H16FN5O2 B3014082 N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide CAS No. 2034615-47-7](/img/structure/B3014082.png)
N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is commonly referred to as FPOP, and it has been found to have a wide range of biochemical and physiological effects. In
Scientific Research Applications
Quantum Chemical and Molecular Dynamics Studies
One application of N1-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)oxalamide derivatives is in the study of their adsorption and corrosion inhibition properties. Research by Kaya et al. (2016) involved quantum chemical calculations and molecular dynamics simulations to investigate these properties on the corrosion of iron. This study highlights the potential use of such compounds in materials science, particularly in corrosion inhibition (Kaya et al., 2016).
Pharmacological Studies
Several pharmacological studies have explored the use of derivatives of this compound. For instance, Vacher et al. (1999) investigated derivatives of 2-pyridinemethylamine as selective, potent, and orally active agonists at 5-HT1A receptors. This research suggests the potential of these compounds in developing new drugs targeting serotonin receptors, with applications in treating psychiatric disorders (Vacher et al., 1999).
Piccoli et al. (2012) focused on the role of Orexin-1 Receptor mechanisms in compulsive food consumption, using selective antagonists including derivatives of this compound. This study provides insight into the potential therapeutic applications of these compounds in treating eating disorders (Piccoli et al., 2012).
Crystal Structure Analysis
Research by Ribet et al. (2005) focused on the conformational analysis and crystal structure of similar fluoropiperidine derivatives. This type of research is crucial in understanding the physical and chemical properties of these compounds, which can inform their applications in various fields, including drug design (Ribet et al., 2005).
Synthesis and Structural Analysis
The synthesis of this compound derivatives and their structural analysis have been a subject of interest. Studies like those conducted by Katoch-Rouse and Horti (2003) and Sedenkova et al. (2018) have explored novel synthetic methods and the biological activity of these compounds, indicating their potential in pharmaceutical and medicinal chemistry (Katoch-Rouse & Horti, 2003); (Sedenkova et al., 2018).
properties
IUPAC Name |
N'-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN5O2/c13-9-6-16-12(17-7-9)18-3-1-8(2-4-18)5-15-11(20)10(14)19/h6-8H,1-5H2,(H2,14,19)(H,15,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSNABXDQGCCILJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)N)C2=NC=C(C=N2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.